Cas no 106386-45-2 (3-(adamantan-1-yl)prop-2-ynoic acid)

• Product Name: 3-(adamantan-1-yl)prop-2-ynoic acid
• CAS No: 106386-45-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 3578781
• PubChem ID: 685542
• Update Time: 2025-07-20

3-(adamantan-1-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-tricyclo[3.3.1.13,7]dec-1-yl-
• 3-(1-adamantyl)-2-propynoic acid
• 3-(Adamantan-1-yl)prop-2-ynoic acid
• 3-(adamantan-1-yl)prop-2-ynoic acid

• Inchi： 1S/C13H16O2/c14-12(15)1-2-13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,3-8H2,(H,14,15)
• InChI Key： NLHRGHCCCHUIHM-UHFFFAOYSA-N
• SMILES： C12(CC3CC(CC(C3)C1)C2)C#CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(adamantan-1-yl)prop-2-ynoic acid

Professional Introduction to 3-(adamantan-1-yl)prop-2-ynoic acid (CAS No. 106386-45-2)

3-(adamantan-1-yl)prop-2-ynoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 106386-45-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to a class of molecules characterized by the presence of an adamantanyl group and a propynoic acid moiety, which endow it with unique structural and functional properties. The adamantan-1-yl substituent, known for its rigid and lipophilic nature, contributes to the compound's stability and solubility, making it a valuable scaffold for drug design. The prop-2-ynoic acid component introduces a reactive alkyne group, which can be further functionalized through various chemical reactions, enabling the synthesis of more complex derivatives with tailored biological activities.

The structural features of 3-(adamantan-1-yl)prop-2-ynoic acid make it a promising candidate for exploring novel therapeutic applications. The rigid adamantane core provides resistance to metabolic degradation, enhancing the bioavailability of derived compounds. Additionally, the propynoic acid moiety serves as a versatile handle for chemical modifications, allowing researchers to attach different pharmacophores or functional groups. These attributes have positioned this compound as an interesting subject for both academic research and industrial drug development.

In recent years, there has been growing interest in the use of adamantane derivatives in medicinal chemistry due to their favorable pharmacokinetic properties. The adamantan-1-yl group is particularly noted for its ability to enhance membrane permeability and reduce proteolytic degradation, making it an attractive moiety for designing drugs that require oral administration or targeted delivery systems. Furthermore, the alkyne functionality in 3-(adamantan-1-yl)prop-2-ynoic acid has been exploited in various synthetic strategies, including click chemistry and cross-coupling reactions, which are widely used in the construction of complex molecular architectures.

One of the most compelling aspects of 3-(adamantan-1-yl)prop-2-ynoic acid is its potential in the development of novel biomaterials and bioconjugates. The combination of the rigid adamantine core and the reactive alkyne group allows for the creation of polymers, nanoparticles, and other advanced materials with specific biological functions. For instance, researchers have explored the use of this compound in designing stimuli-responsive materials that can release therapeutic agents in response to specific physiological triggers. Such applications hold promise for advancing targeted drug delivery systems and improving treatment outcomes in various diseases.

Recent studies have also highlighted the role of 3-(adamantan-1-yl)prop-2-ynoic acid in modulating biological pathways associated with inflammation and cancer. The adamantan-1-yl group has been shown to interact with certain enzymes and receptors, influencing their activity and downstream signaling cascades. Additionally, the propynoic acid moiety can be modified to produce derivatives that exhibit anti-inflammatory or anti-cancer properties. These findings underscore the compound's potential as a lead molecule for developing new therapeutic agents.

The synthesis of 3-(adamantan-1-yl)prop-2-ynoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent functionalization of the propynoic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications. Moreover, computational modeling techniques have been employed to predict the structural properties and reactivity of this compound, aiding in rational drug design.

The pharmaceutical industry has shown particular interest in 3-(adamantan-1-yl)prop-2-ylnoic acid due to its potential as an intermediate in drug discovery programs. Its unique structural features offer a rich foundation for generating diverse chemical libraries, which can be screened for novel bioactive compounds. Several pharmaceutical companies have incorporated this compound into their research pipelines as part of efforts to develop next-generation therapeutics targeting various diseases.

Future research directions may explore additional modifications to enhance the therapeutic potential of 3-(adamantan--1 -y l)prop - 2 - ynoic aci d . For example, incorporating fluorescent tags or biodegradable linkers could expand its utility in diagnostic imaging and controlled-release systems. Furthermore, exploring its interactions with biological targets at a molecular level will provide deeper insights into its mechanisms of action.

In conclusion, 3 -( adam antan - 1 - yl ) prop - 2 - yno ic aci d ( CAS No . 106386 - 45 - 2 ) represents a significant advancement in medicinal chemistry with broad applications across pharmaceuticals , biomaterials , and biotechnology . Its unique structural features , coupled with recent discoveries regarding its biological activities , make it a compelling candidate for further exploration . As research continues , this compound is likely to play an increasingly important role in developing innovative solutions for health-related challenges .